![molecular formula C9H14O4 B6171183 rac-2-[(1R,3S)-3-(methoxycarbonyl)-2,2-dimethylcyclopropyl]acetic acid, cis CAS No. 80436-32-4](/img/no-structure.png)
rac-2-[(1R,3S)-3-(methoxycarbonyl)-2,2-dimethylcyclopropyl]acetic acid, cis
Overview
Description
Rac-2-[(1R,3S)-3-(methoxycarbonyl)-2,2-dimethylcyclopropyl]acetic acid, cis (also known as RAC-DMCP) is a cyclic α-amino acid derivative that has been studied for its potential applications in scientific research. It is the cis isomer of the racemic mixture of rac-2-[(1R,3S)-3-(methoxycarbonyl)-2,2-dimethylcyclopropyl]acetic acid and has been found to have unique properties that make it suitable for use in laboratory experiments.
Mechanism of Action
RAC-DMCP has been found to interact with 5-LOX by forming a covalent adduct with the enzyme’s active site. This interaction prevents the enzyme from catalyzing the formation of leukotrienes, thereby inhibiting its activity. In addition, RAC-DMCP has been found to interact with other proteins, such as G-protein coupled receptors and ion channels, by binding to their active sites and modulating their activity.
Biochemical and Physiological Effects
RAC-DMCP has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the formation of leukotrienes, which are involved in inflammation and other physiological processes. In addition, it has been found to modulate the activity of various proteins, such as G-protein coupled receptors and ion channels, which can affect a variety of physiological processes.
Advantages and Limitations for Lab Experiments
RAC-DMCP has several advantages for use in laboratory experiments. It is a highly potent inhibitor of 5-LOX and has been found to be effective at concentrations as low as 10 μM. In addition, it is relatively stable and can be stored for long periods of time without significant degradation. However, there are some limitations to its use in laboratory experiments. It is a relatively expensive compound and its solubility in aqueous solutions is limited.
Future Directions
The potential applications of RAC-DMCP are vast and there are many potential future directions for research. One potential direction is to explore its potential as a therapeutic agent for the treatment of diseases such as asthma, allergies, and inflammatory disorders. In addition, its ability to modulate the activity of various proteins could be explored further to identify new targets for therapeutic intervention. Other potential future directions include exploring its potential as a diagnostic tool and studying its mechanism of action in more detail to gain a better understanding of its effects.
Synthesis Methods
RAC-DMCP can be synthesized using a variety of methods, including the direct acylation of 2-methylcyclopropanecarboxylic acid with 2-methylcyclopropanecarbonyl chloride in the presence of a base. The reaction is carried out in a solvent such as dichloromethane and can be catalyzed by a tertiary amine such as triethylamine. The reaction product is then purified by recrystallization from a suitable solvent and the desired cis isomer is obtained.
Scientific Research Applications
RAC-DMCP has been studied for its potential applications in scientific research, particularly in the fields of biochemistry and pharmacology. It has been shown to be a potent inhibitor of the enzyme 5-lipoxygenase (5-LOX), which is involved in the biosynthesis of leukotrienes. In addition, it has been used as a tool to study the structure and function of various proteins, such as G-protein coupled receptors and ion channels.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-2-[(1R,3S)-3-(methoxycarbonyl)-2,2-dimethylcyclopropyl]acetic acid, cis involves the following steps: protection of the carboxylic acid group, formation of the cyclopropane ring, and deprotection of the carboxylic acid group.", "Starting Materials": [ "2-methylbut-2-enoic acid", "methanol", "sodium methoxide", "2,2-dimethylcyclopropanecarboxylic acid", "ethyl chloroformate", "triethylamine", "sodium hydride", "methyl iodide", "acetic anhydride", "pyridine" ], "Reaction": [ "Protection of the carboxylic acid group: 2-methylbut-2-enoic acid is treated with methanol and sodium methoxide to form the methyl ester.", "Formation of the cyclopropane ring: The methyl ester is then treated with 2,2-dimethylcyclopropanecarboxylic acid, ethyl chloroformate, and triethylamine to form the cyclopropane ring.", "Deprotection of the carboxylic acid group: The cyclopropane ring is then treated with sodium hydride and methyl iodide to form the methyl ester. The methyl ester is then treated with acetic anhydride and pyridine to form the final product, rac-2-[(1R,3S)-3-(methoxycarbonyl)-2,2-dimethylcyclopropyl]acetic acid, cis." ] } | |
CAS RN |
80436-32-4 |
Product Name |
rac-2-[(1R,3S)-3-(methoxycarbonyl)-2,2-dimethylcyclopropyl]acetic acid, cis |
Molecular Formula |
C9H14O4 |
Molecular Weight |
186.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
